N-benzyl-2-{3-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-4,6-dimethyl-2-oxo-1,2-dihydropyridin-1-yl}acetamide

• IUPAC Name: N-benzyl-2-[3-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-4,6-dimethyl-2-oxopyridin-1-yl]acetamide
• InChI: InChI=1S/C25H24N4O4/c1-16-13-17(2)29(15-21(30)26-14-18-7-5-4-6-8-18)25(31)22(16)24-27-23(28-33-24)19-9-11-20(32-3)12-10-19/h4-13H,14-15H2,1-3H3,(H,26,30)
• InChI Key: QBHUKMYVDAWKQT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=O)N1CC(=O)NCC2=CC=CC=C2)C3=NC(=NO3)C4=CC=C(C=C4)OC)C
• Molecular Formula: C25H24N4O4
• Molecular Weight: 444.5 g/mol
• CAS No.: 1021251-04-6

Description

N-benzyl-2-{3-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-4,6-dimethyl-2-oxo-1,2-dihydropyridin-1-yl}acetamide is a useful research compound. Its molecular formula is C25H24N4O4 and its molecular weight is 444.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 444.17975526 g/mol and the complexity rating of the compound is 781. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Mechanism of Action

Target of Action

Similar compounds have been found to target enzymes like cathepsin s , which plays a crucial role in antigen presentation, bone resorption, and other cellular processes.

Biochemical Pathways

Given the potential target of cathepsin s, it’s plausible that the compound could influence antigen presentation pathways and other processes regulated by this enzyme .

Result of Action

The molecular and cellular effects of the compound’s action are dependent on its mode of action and the biochemical pathways it affects. Given the potential target of Cathepsin S, the compound could potentially influence immune responses and other cellular processes .

Biochemical Analysis

Biochemical Properties

N-benzyl-2-{3-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-4,6-dimethyl-2-oxo-1,2-dihydropyridin-1-yl}acetamide plays a significant role in biochemical reactions due to its ability to interact with enzymes, proteins, and other biomolecules. This compound has been shown to inhibit certain enzymes, such as acetylcholinesterase, which is crucial for the breakdown of acetylcholine in the nervous system . The interaction between this compound and acetylcholinesterase involves binding to the enzyme’s active site, thereby preventing the breakdown of acetylcholine and leading to increased levels of this neurotransmitter.

Molecular Mechanism

The molecular mechanism of action of this compound involves its binding interactions with biomolecules. The compound binds to the active site of acetylcholinesterase, inhibiting its activity and preventing the breakdown of acetylcholine . This inhibition leads to increased acetylcholine levels, which can enhance synaptic transmission and improve cognitive functions. Additionally, the compound may interact with other enzymes and proteins, leading to changes in their activity and subsequent effects on cellular processes.